sodium 2,2-difluoro-2-(2,2,2-trifluoroethoxy)acetate
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Description
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{ "Design of the Synthesis Pathway": "The synthesis pathway for sodium 2,2-difluoro-2-(2,2,2-trifluoroethoxy)acetate involves the reaction of 2,2-difluoro-2-(2,2,2-trifluoroethoxy)acetic acid with sodium hydroxide.", "Starting Materials": [ "2,2-difluoro-2-(2,2,2-trifluoroethoxy)acetic acid", "Sodium hydroxide" ], "Reaction": [ "Dissolve 2,2-difluoro-2-(2,2,2-trifluoroethoxy)acetic acid in water", "Add sodium hydroxide to the solution and stir", "Heat the mixture to 60-70°C for 2-3 hours", "Cool the mixture and adjust the pH to 7-8 with hydrochloric acid", "Filter the solution to remove any solids", "Concentrate the solution under reduced pressure", "Add sodium carbonate to the concentrated solution to form the sodium salt of the product", "Filter the solution to obtain the solid sodium 2,2-difluoro-2-(2,2,2-trifluoroethoxy)acetate", "Wash the solid with water and dry it under vacuum" ] } | |
CAS RN |
2639418-97-4 |
Molecular Formula |
C4H2F5NaO3 |
Molecular Weight |
216 |
Purity |
95 |
Origin of Product |
United States |
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